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Compound of Interest

Compound Name: Azetidine, perchlorate

Cat. No.: B15419821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of computational and experimental data for

bioactive azetidine derivatives, highlighting the synergy between in silico and in vitro

approaches in drug discovery. While specific data for Azetidine Perchlorate is not extensively

available in the public domain, this guide focuses on well-documented azetidine-containing

compounds, particularly azetidin-2-ones, which have been evaluated for their therapeutic

potential.

Anticancer Activity of Azetidin-2-one Derivatives
A study on a series of azetidin-2-one derivatives revealed their potential as anticancer agents.

The computational predictions through molecular docking were compared with experimental

results from cell viability assays.

Data Presentation
The following table summarizes the in silico (molecular docking) and in vitro (cytotoxicity) data

for selected azetidin-2-one derivatives against various cancer cell lines.
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Compound Target Protein
Docking Score
(kcal/mol)

Cell Line
Experimental
IC50 (µM)[1]

Compound 2 Tubulin -7.5 SiHa 0.2

B16F10 1.8

Compound 6 Tubulin -8.2 SiHa 0.1[1]

B16F10 1.2[1]

Chang 10.0[1]

Vincristine Tubulin Not Reported SiHa 0.09

(Standard) B16F10 0.08

Experimental Protocols
Cell Viability Assay: The cytotoxic activity of the azetidin-2-one derivatives was determined

using the MTT assay. Human cervical cancer (SiHa), murine melanoma (B16F10), and normal

liver (Chang) cell lines were used. The cells were seeded in 96-well plates and treated with

different concentrations of the compounds for 48 hours. The IC50 values, representing the

concentration of the compound that inhibits 50% of cell growth, were then calculated.[1]

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5238468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238468/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Silico Design & Screening

Experimental Validation

Design of Azetidin-2-one Derivatives

Molecular Docking against Tubulin

Prediction of Binding Affinity

Synthesis of Compounds

Lead Compound Selection

In Vitro Cytotoxicity Assays (MTT)

Determination of IC50 Values

SAR Correlation

Click to download full resolution via product page

Workflow for Anticancer Azetidin-2-one Discovery

Antibacterial Activity of Azetidin-2-one Derivatives
In a study focused on developing new antimicrobial agents, a series of novel azetidin-2-ones

were synthesized and evaluated. Molecular docking was employed to predict their binding to
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penicillin-binding protein (PBP), a key enzyme in bacterial cell wall synthesis, and the results

were correlated with their antibacterial activity.

Data Presentation
The table below compares the predicted binding affinity (in silico) with the experimentally

determined minimum inhibitory concentration (MIC) for a potent azetidin-2-one derivative

against various bacterial strains.

Compound Target Protein
Docking Score
(kcal/mol)

Bacterial
Strain

Experimental
MIC (µg/mL)[2]

Compound 3e
Penicillin-Binding

Protein
-6.8

Staphylococcus

aureus
15.60[2]

(Transpeptidase) Bacillus subtilis 31.50[2]

Escherichia coli 62.50[2]

Pseudomonas

aeruginosa
125[2]

Ampicillin
Penicillin-Binding

Protein
Not Reported

Staphylococcus

aureus
12.5

(Standard) (Transpeptidase) Bacillus subtilis 25

Escherichia coli 50

Pseudomonas

aeruginosa
100

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay: The antibacterial activity of the synthesized

azetidin-2-ones was determined using the broth microdilution method. A serial dilution of the

compounds was prepared in a 96-well plate containing Mueller-Hinton broth. The wells were

then inoculated with a standardized bacterial suspension. The MIC was determined as the

lowest concentration of the compound that completely inhibited visible bacterial growth after

incubation at 37°C for 24 hours.[2]
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Mandatory Visualization
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Proposed Mechanism of Antibacterial Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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